Cas no 1803723-00-3 (Ethyl 5-(3-bromopropanoyl)-2-(difluoromethyl)benzoate)

Ethyl 5-(3-bromopropanoyl)-2-(difluoromethyl)benzoate is a versatile organic compound with distinct advantages in synthetic chemistry. Its unique structure, featuring a difluoromethyl group and a brominated acetyl moiety, facilitates the synthesis of various bioactive molecules. The compound's high purity and stability make it an ideal choice for research and development applications in pharmaceuticals and materials science.
Ethyl 5-(3-bromopropanoyl)-2-(difluoromethyl)benzoate structure
1803723-00-3 structure
Product Name:Ethyl 5-(3-bromopropanoyl)-2-(difluoromethyl)benzoate
CAS No:1803723-00-3
MF:C13H13BrF2O3
MW:335.141330480576
CID:4957642
Update Time:2025-07-23

Ethyl 5-(3-bromopropanoyl)-2-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-(3-bromopropanoyl)-2-(difluoromethyl)benzoate
    • Inchi: 1S/C13H13BrF2O3/c1-2-19-13(18)10-7-8(11(17)5-6-14)3-4-9(10)12(15)16/h3-4,7,12H,2,5-6H2,1H3
    • InChI Key: ZDPIIOUOJMNIKF-UHFFFAOYSA-N
    • SMILES: BrCCC(C1C=CC(C(F)F)=C(C(=O)OCC)C=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 323
  • XLogP3: 3.1
  • Topological Polar Surface Area: 43.4

Ethyl 5-(3-bromopropanoyl)-2-(difluoromethyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015005239-250mg
Ethyl 5-(3-bromopropanoyl)-2-(difluoromethyl)benzoate
1803723-00-3 97%
250mg
489.60 USD 2021-06-21
Alichem
A015005239-500mg
Ethyl 5-(3-bromopropanoyl)-2-(difluoromethyl)benzoate
1803723-00-3 97%
500mg
823.15 USD 2021-06-21
Alichem
A015005239-1g
Ethyl 5-(3-bromopropanoyl)-2-(difluoromethyl)benzoate
1803723-00-3 97%
1g
1,579.40 USD 2021-06-21

Additional information on Ethyl 5-(3-bromopropanoyl)-2-(difluoromethyl)benzoate

Ethyl 5-(3-bromopropanoyl)-2-(difluoromethyl)benzoate (CAS No. 1803723-00-3): A Comprehensive Overview

Ethyl 5-(3-bromopropanoyl)-2-(difluoromethyl)benzoate, identified by its CAS number 1803723-00-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, presents a promising platform for the development of novel therapeutic agents. The presence of both bromopropanoyl and difluoromethyl substituents in its molecular framework imparts distinct chemical properties that make it particularly interesting for synthetic and biological applications.

The Ethyl 5-(3-bromopropanoyl)-2-(difluoromethyl)benzoate molecule is derived from benzoic acid, a well-known aromatic compound with a rich history in medicinal chemistry. The introduction of the 3-bromopropanoyl side chain enhances the compound's reactivity, allowing for further functionalization through various chemical transformations. This flexibility is crucial for designing molecules with tailored biological activities. Additionally, the difluoromethyl group, a common pharmacophore in drug discovery, contributes to the compound's metabolic stability and binding affinity to biological targets.

In recent years, there has been a growing interest in exploring the potential of fluorinated compounds in pharmaceutical development. The incorporation of fluorine atoms into molecular structures can significantly alter the pharmacokinetic and pharmacodynamic properties of drugs. Specifically, the difluoromethyl group has been shown to enhance lipophilicity, improve binding interactions with enzymes and receptors, and increase resistance to metabolic degradation. These attributes make compounds like Ethyl 5-(3-bromopropanoyl)-2-(difluoromethyl)benzoate valuable candidates for further investigation.

The synthesis of Ethyl 5-(3-bromopropanoyl)-2-(difluoromethyl)benzoate involves multi-step organic reactions that require precise control over reaction conditions. The bromination step introduces the 3-bromopropanoyl moiety, while the subsequent introduction of the difluoromethyl group typically employs palladium-catalyzed cross-coupling reactions. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high yields and purity.

Beyond its synthetic significance, Ethyl 5-(3-bromopropanoyl)-2-(difluoromethyl)benzoate has shown promise in preclinical studies as a precursor for biologically active molecules. Researchers have leveraged its structural framework to develop compounds with potential applications in oncology, inflammation, and infectious diseases. For instance, derivatives of this compound have been investigated for their ability to modulate enzyme activity and interfere with pathogenic pathways. The versatility of its molecular design allows for rapid screening and optimization of lead compounds.

The use of computational chemistry and molecular modeling techniques has further accelerated the exploration of Ethyl 5-(3-bromopropanoyl)-2-(difluoromethyl)benzoate. These tools enable researchers to predict binding affinities, assess metabolic stability, and design analogs with enhanced properties. By integrating experimental data with computational insights, scientists can streamline the drug discovery process and identify promising candidates more efficiently.

In conclusion, Ethyl 5-(3-bromopropanoyl)-2-(difluoromethyl)benzoate (CAS No. 1803723-00-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic accessibility make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for fluorinated compounds, this molecule is poised to play a crucial role in future drug development efforts.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.